Cas no 834884-17-2 (4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro-)

4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro- structure
834884-17-2 structure
Product Name:4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro-
CAS No:834884-17-2
MF:C10H4Br2FNO2
MW:348.950664520264
CID:670752
PubChem ID:12189480
Update Time:2025-04-19

4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro-
    • 2,8-dibromo-3-fluoroquinoline-4-carboxylic acid
    • DTXSID60479753
    • AKOS024263625
    • 834884-17-2
    • Inchi: 1S/C10H4Br2FNO2/c11-5-3-1-2-4-6(10(15)16)7(13)9(12)14-8(4)5/h1-3H,(H,15,16)
    • InChI Key: XAOKHKOSPZABFP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C(C(=O)O)C(=C(N=C21)Br)F

Computed Properties

  • Exact Mass: 348.85723g/mol
  • Monoisotopic Mass: 346.85928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.2Ų
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